Cas no 25394-57-4 (Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z))
25394-57-4 structure
Product Name:Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
CAS No:25394-57-4
MF:C14H23NO
MW:221.338524103165
CID:258610
PubChem ID:5353001
Update Time:2025-04-19
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Chemical and Physical Properties
Names and Identifiers
-
- 2,6,8-Decatrienamide,N-(2-methylpropyl)-, (2E,6Z,8E)-
- Spilanthol
- SPILANTHOL(P)
- (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamid
- (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide
- (2E,6Z,8E)-N-Isobutyl-2,6,8-décatriénamide
- N-Isobutyldeca-trans-2-cis-6-trans-8-trienamide
- N-Isobutyl-2(E),6(Z),8(E)-decatrienamide
- UNII-4W9L3S4856
- (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide #
- 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (2E,6Z,8E)-
- HY-126383
- N-ISOBUTYL-2,6,8-DECATRIENAMIDE
- Affinin
- SCHEMBL120348
- (E,E,Z)-N-(2-Methylpropyl)-2,6,8-decatrienamide
- (2E,6Z,8E)-N-Isobutyldeca-2,6,8-trienamide
- (2E, 6E, 8E)
- FEMA NO. 4668
- DTXSID90893963
- N-ISOBUTYLDECA-TRANS-2,CIS-6,TRANS-8-TRIENAMIDE
- 4W9L3S4856
- (2E,6Z,8E)-N-(2-methyl-propyl)-deca-2,6,8-trienoic acid amide
- AFFININ [MI]
- CHEMBL2287714
- (2E,6Z,8E)-N-(2-methylpropyl)deca-2,6,8-trienamide
- 2E,6Z,8E-Decatrienoic acid N-isobutylamide
- SCHEMBL8505352
- AT33712
- (2e,6z,8e)-deca-2,6,8-trienoic acid isobutylamide
- Spilanthol A mixture of (2E, 6Z, 8E) >80% (2E, 6E, 8E) and (2E, 6Z, 8Z)
- (2E, 6Z, 8E)-N-(2-methylpropyl)deca-2, 6, 8-trienamide
- 25394-57-4
- Spilanthol A mixture of (2E, 6Z, 8E) >80%
- CS-0103229
- (E,Z,E)-N-(2-Methylpropyl)-2,6,8-decatrienamide
- 2,6,8-DECATRIENAMIDE, N-ISOBUTYL-, (E,E,Z)-
- Q7577248
- 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (E,E,Z)-
- Deca-2E,6Z,8E-trienoic acid isobutylamide
- Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
-
- Inchi: 1S/C14H23NO/c1-4-5-6-7-8-9-10-11-14(16)15-12-13(2)3/h4-7,10-11,13H,8-9,12H2,1-3H3,(H,15,16)/b5-4+,7-6-,11-10+
- InChI Key: BXOCHUWSGYYSFW-HVWOQQCMSA-N
- SMILES: O=C(/C=C/CC/C=C\C=C\C)NCC(C)C
Computed Properties
- Exact Mass: 221.17809
- Monoisotopic Mass: 221.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: 23°
- Boiling Point: bp0.2 141°; bp0.3-0.5 160-165°
- Flash Point: 234.0±10.9 °C
- Refractive Index: nD25 1.5134
- Solubility: Chloroform (Slightly), Methanol (Slightly)
- PSA: 29.1
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Amber Vial, -86°C Freezer, Under inert atmosphere
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S681850-1mg |
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) |
25394-57-4 | 1mg |
$ 249.00 | 2023-09-06 | ||
| TRC | S681850-10mg |
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) |
25394-57-4 | 10mg |
$ 1946.00 | 2023-09-06 | ||
| ChromaDex Standards | ASB-00019300-005-5mg |
SPILANTHOL |
25394-57-4 | % | 5mg |
$176.00 | 2023-10-25 | |
| ChromaDex Standards | ASB-00019300-010-10mg |
SPILANTHOL |
25394-57-4 | % | 10mg |
$270.00 | 2023-10-25 | |
| ChromaDex Standards | ASB-00019300-025-25mg |
SPILANTHOL |
25394-57-4 | % | 25mg |
$541.00 | 2023-10-25 | |
| ChromaDex Standards | ASB-00019300-100-100mg |
SPILANTHOL |
25394-57-4 | % | 100mg |
$1576.00 | 2023-10-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-474036A-1 mg |
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z), |
25394-57-4 | 1mg |
¥2,181.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474036-2.5 mg |
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z), |
25394-57-4 | 2.5 mg |
¥5,265.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474036B-10 mg |
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z), |
25394-57-4 | 10mg |
¥18,050.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-474036C-25 mg |
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z), |
25394-57-4 | 25mg |
¥52,647.00 | 2023-07-10 |
Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Related Literature
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
25394-57-4 (Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)) Related Products
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- 52657-13-3(2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-)
- 117505-96-1(2,4,8-Dodecatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-)
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- 652970-05-3(2,4,8-Undecatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-)
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